5-amino-1-(3-chlorophenyl)-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide
Overview
Description
5-amino-1-(3-chlorophenyl)-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide, also known as TAK-659, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer.
Mechanism of Action
5-amino-1-(3-chlorophenyl)-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide targets the Bruton's tyrosine kinase (BTK) pathway, which is involved in the survival and proliferation of cancer cells. By inhibiting this pathway, 5-amino-1-(3-chlorophenyl)-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide can induce cell death and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
5-amino-1-(3-chlorophenyl)-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide has been shown to have a favorable pharmacokinetic profile, with good oral absorption and distribution to target tissues. It has also been shown to have low toxicity in preclinical studies.
Advantages and Limitations for Lab Experiments
One advantage of 5-amino-1-(3-chlorophenyl)-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide is its specificity for the BTK pathway, which reduces the risk of off-target effects. However, one limitation is that it may not be effective in all types of cancer, and further research is needed to determine its efficacy in different cancer types.
Future Directions
Future research on 5-amino-1-(3-chlorophenyl)-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide could include clinical trials to determine its efficacy and safety in humans, as well as studies to identify potential combination therapies that could enhance its anti-cancer effects. Additionally, further research could be done to explore the potential of 5-amino-1-(3-chlorophenyl)-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide in other diseases beyond cancer, such as autoimmune disorders.
Scientific Research Applications
5-amino-1-(3-chlorophenyl)-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential as a cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo in various types of cancer, including B-cell lymphoma, chronic lymphocytic leukemia, and multiple myeloma.
properties
IUPAC Name |
5-amino-1-(3-chlorophenyl)-N-(4-fluorophenyl)triazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClFN5O/c16-9-2-1-3-12(8-9)22-14(18)13(20-21-22)15(23)19-11-6-4-10(17)5-7-11/h1-8H,18H2,(H,19,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWOBZCHAWHONMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N2C(=C(N=N2)C(=O)NC3=CC=C(C=C3)F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClFN5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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